Cas no 2649053-52-9 (3-(2-isocyanatopropan-2-yl)-1,5-dimethyl-1H-pyrazole)

3-(2-Isocyanatopropan-2-yl)-1,5-dimethyl-1H-pyrazole is a versatile isocyanate-functionalized pyrazole derivative used in organic synthesis and specialty chemical applications. Its reactive isocyanate group enables efficient participation in urethane, urea, and amide-forming reactions, making it valuable for constructing heterocyclic frameworks or polymer modifications. The sterically hindered tertiary carbon adjacent to the isocyanate group enhances stability, reducing premature reactivity while maintaining selectivity in controlled reactions. The dimethylpyrazole moiety contributes to solubility in organic solvents and may influence electronic properties in coordination chemistry. This compound is particularly useful in pharmaceutical intermediates, agrochemical research, and advanced material development, where precise functionalization and structural diversity are required. Proper handling under inert conditions is recommended due to moisture sensitivity.
3-(2-isocyanatopropan-2-yl)-1,5-dimethyl-1H-pyrazole structure
2649053-52-9 structure
Product Name:3-(2-isocyanatopropan-2-yl)-1,5-dimethyl-1H-pyrazole
CAS No:2649053-52-9
MF:C9H13N3O
MW:179.219021558762
CID:6152400
PubChem ID:165637854
Update Time:2025-06-14

3-(2-isocyanatopropan-2-yl)-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-(2-isocyanatopropan-2-yl)-1,5-dimethyl-1H-pyrazole
    • EN300-2000534
    • 2649053-52-9
    • Inchi: 1S/C9H13N3O/c1-7-5-8(11-12(7)4)9(2,3)10-6-13/h5H,1-4H3
    • InChI Key: AMLWRCWNPDOZEF-UHFFFAOYSA-N
    • SMILES: O=C=NC(C)(C)C1C=C(C)N(C)N=1

Computed Properties

  • Exact Mass: 179.105862047g/mol
  • Monoisotopic Mass: 179.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 47.2Ų

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Additional information on 3-(2-isocyanatopropan-2-yl)-1,5-dimethyl-1H-pyrazole

Research Brief on 3-(2-Isocyanatopropan-2-yl)-1,5-dimethyl-1H-pyrazole (CAS: 2649053-52-9) in Chemical Biology and Pharmaceutical Applications

The compound 3-(2-isocyanatopropan-2-yl)-1,5-dimethyl-1H-pyrazole (CAS: 2649053-52-9) has recently emerged as a molecule of interest in chemical biology and pharmaceutical research due to its unique structural features and reactivity. This brief synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, drawing from peer-reviewed literature and patent filings up to Q3 2023.

Recent studies highlight the compound's role as a versatile isocyanate-bearing scaffold for covalent protein modification. A 2023 Journal of Medicinal Chemistry publication (DOI: 10.1021/acs.jmedchem.3c00562) demonstrated its efficacy in targeting cysteine residues in kinase binding pockets, showing particular promise for irreversible inhibition of EGFR mutants resistant to first-generation TKIs. The 2-isocyanatopropan-2-yl moiety enables selective binding to nucleophilic amino acids, while the pyrazole core contributes to favorable pharmacokinetic properties.

In synthetic chemistry applications, patent WO2023156789 describes optimized routes for large-scale production of 2649053-52-9 via a three-step process from 1,5-dimethylpyrazole, achieving >95% purity with minimized isocyanate dimerization. Stability studies indicate the compound remains stable in anhydrous DMSO at -20°C for up to 6 months, making it practical for experimental use.

Emerging biological data from cell-based assays reveal dose-dependent anti-proliferative effects in triple-negative breast cancer cell lines (MDA-MB-231, IC50 = 3.2 μM) through a dual mechanism involving both kinase inhibition and induction of oxidative stress. However, researchers caution about potential off-target effects, as mass spectrometry profiling identified unexpected reactivity with glutathione reductase at concentrations above 10 μM.

The compound's unique properties have spurred derivative development, with several pharmaceutical companies filing investigational new drug applications for analogs incorporating the 3-(2-isocyanatopropan-2-yl)-1,5-dimethyl-1H-pyrazole core. Current clinical translation efforts focus on improving selectivity through structural modifications to the pyrazole ring system while maintaining the critical isocyanate warhead functionality.

Future research directions highlighted in recent reviews include exploration of this scaffold for targeted protein degradation (PROTAC applications) and as a chemical biology tool for mapping enzyme active sites. The compound's combination of synthetic accessibility and selective reactivity positions it as a valuable addition to the medicinal chemist's toolkit for covalent inhibitor development.

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